molecular formula C17H12ClFN4S B287248 6-(2-Chlorobenzyl)-3-(4-fluorobenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

6-(2-Chlorobenzyl)-3-(4-fluorobenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

Cat. No. B287248
M. Wt: 358.8 g/mol
InChI Key: CFDNQYSXUUESRU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

6-(2-Chlorobenzyl)-3-(4-fluorobenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields of research. This compound, also known as CFT, is a member of the triazolo-thiadiazole family and has been found to have unique properties that make it a promising candidate for further investigation.

Mechanism of Action

The exact mechanism of action of 6-(2-Chlorobenzyl)-3-(4-fluorobenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood, but it is believed to work by inhibiting the growth of microorganisms through the disruption of their cell walls. 6-(2-Chlorobenzyl)-3-(4-fluorobenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has also been found to have antioxidant properties, which may contribute to its therapeutic effects.
Biochemical and Physiological Effects:
6-(2-Chlorobenzyl)-3-(4-fluorobenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been found to have a number of biochemical and physiological effects. Studies have shown that 6-(2-Chlorobenzyl)-3-(4-fluorobenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole can reduce inflammation and oxidative stress, which may be beneficial in the treatment of a variety of diseases. Additionally, 6-(2-Chlorobenzyl)-3-(4-fluorobenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been found to have a neuroprotective effect, which could be useful in the treatment of neurological disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of 6-(2-Chlorobenzyl)-3-(4-fluorobenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is its broad-spectrum antimicrobial activity, which makes it a useful tool in the study of infectious diseases. Additionally, 6-(2-Chlorobenzyl)-3-(4-fluorobenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been found to have low toxicity, which makes it a safe compound to work with in the laboratory. However, one limitation of 6-(2-Chlorobenzyl)-3-(4-fluorobenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is its relatively low solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are a number of potential future directions for research on 6-(2-Chlorobenzyl)-3-(4-fluorobenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. One area of interest is the development of new drugs based on the structure of 6-(2-Chlorobenzyl)-3-(4-fluorobenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. Additionally, further investigation into the mechanism of action of 6-(2-Chlorobenzyl)-3-(4-fluorobenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole could lead to a better understanding of its therapeutic effects. Finally, studies on the pharmacokinetics and pharmacodynamics of 6-(2-Chlorobenzyl)-3-(4-fluorobenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole could provide important information for the development of new drugs.

Synthesis Methods

The synthesis of 6-(2-Chlorobenzyl)-3-(4-fluorobenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole involves the reaction of 2-chlorobenzylamine with 4-fluorobenzaldehyde in the presence of triethylamine and acetic anhydride. The resulting product is then reacted with thiosemicarbazide to obtain the final product, 6-(2-Chlorobenzyl)-3-(4-fluorobenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. This method has been optimized to achieve high yields and purity of the compound.

Scientific Research Applications

6-(2-Chlorobenzyl)-3-(4-fluorobenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been found to have a wide range of potential applications in scientific research. One area where 6-(2-Chlorobenzyl)-3-(4-fluorobenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been studied extensively is in the field of medicinal chemistry. 6-(2-Chlorobenzyl)-3-(4-fluorobenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been found to have significant antibacterial, antifungal, and antiviral properties, making it a promising candidate for the development of new drugs.

properties

Product Name

6-(2-Chlorobenzyl)-3-(4-fluorobenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

Molecular Formula

C17H12ClFN4S

Molecular Weight

358.8 g/mol

IUPAC Name

6-[(2-chlorophenyl)methyl]-3-[(4-fluorophenyl)methyl]-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

InChI

InChI=1S/C17H12ClFN4S/c18-14-4-2-1-3-12(14)10-16-22-23-15(20-21-17(23)24-16)9-11-5-7-13(19)8-6-11/h1-8H,9-10H2

InChI Key

CFDNQYSXUUESRU-UHFFFAOYSA-N

SMILES

C1=CC=C(C(=C1)CC2=NN3C(=NN=C3S2)CC4=CC=C(C=C4)F)Cl

Canonical SMILES

C1=CC=C(C(=C1)CC2=NN3C(=NN=C3S2)CC4=CC=C(C=C4)F)Cl

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.